Cas no 2172030-16-7 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic acid
• CAS No: 2172030-16-7
• MF: C₂₃H₁₉N₃O₆
• MW: 433.413465738297
• CID: 6449206
• PubChem ID: 165531279
• Update Time: 2025-10-30

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1570214
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic acid
• 2172030-16-7

• Inchi： 1S/C23H19N3O6/c27-20-12-19(22(29)30)26(25-20)21(28)10-5-11-24-23(31)32-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19H,11-13H2,(H,24,31)(H,25,27)(H,29,30)
• InChI Key： LNZQIJKTRFZALZ-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N1C(C(=O)O)CC(N1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.12738533g/mol
• Monoisotopic Mass: 433.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic acid

Introduction to 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic Acid (CAS No. 2172030-16-7)

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic acid, identified by its CAS number 2172030-16-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug discovery, particularly in the synthesis of novel bioactive agents. The structural complexity of this molecule, characterized by its intricate functional groups and reactive sites, makes it a subject of intense study for medicinal chemists and pharmacologists.

The molecular structure of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic acid features a pyrazolidine core, which is a heterocyclic ring system known for its versatility in medicinal chemistry. The pyrazolidine ring is fused with a butynoyl moiety, providing a site for further chemical modification and functionalization. Additionally, the presence of a fluorenylmethoxy carbonyl group attached to an amino function introduces additional complexity and reactivity, making this compound a valuable scaffold for the development of new therapeutic agents.

In recent years, there has been growing interest in the use of heterocyclic compounds in drug design due to their ability to mimic natural biomolecules and interact with biological targets in a highly specific manner. Pyrazolidine derivatives, in particular, have been extensively studied for their potential as pharmacophores in the development of drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The compound 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic acid represents a promising candidate in this area, with its unique structural features offering opportunities for the design of novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The presence of multiple reactive sites, including the butynoyl group and the amino function, allows for diverse chemical modifications that can be tailored to achieve specific biological activities. For instance, the fluorenylmethoxy carbonyl group can be used to introduce fluorescence properties into derived compounds, making them useful for diagnostic applications or as probes in biochemical studies.

Recent research has highlighted the importance of fluorinated aromatic moieties in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The fluorenylmethoxy group in 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-5-oxopyrazolidine-3-carboxylic acid leverages these advantages, potentially improving the pharmacokinetic properties of any drug candidates derived from it. Furthermore, the pyrazolidine core provides a rigid framework that can be optimized to fit into biological targets with high precision.

The synthesis of 2-[4-{[(9H-fluoren-9-ylmethoxy]carbonyl}amino)but -2 -ynoyl]-5 -oxopyrazolidine -3 -carboxylic acid involves multi-step organic transformations that showcase the expertise required in modern synthetic chemistry. Key steps include the formation of the butynoyl group through Sonogashira coupling reactions and the introduction of the fluorenylmethoxy carbonyl group via classical peptide coupling techniques. These synthetic strategies highlight the compound's complexity and its potential as a versatile intermediate in drug discovery pipelines.

In conclusion, 2-[4-{[(9H-fluoren -9 -y lmethoxy]carbony l}amino)but -2 -yn oyl]-5 -oxopyrazolid ine -3 -carboxylic acid (CAS No. 2172030 -16 -7) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and reactive sites make it an excellent candidate for further exploration as a scaffold for novel bioactive agents. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutics that address unmet medical needs.